2,4-Difluoro-4'-(1,3-dioxolan-2-YL)benzophenone
Description
2,4-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone is a chemical compound with the molecular formula C16H12F2O3 and a molecular weight of 290.27 . Its IUPAC name is (2,4-difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone .
Molecular Structure Analysis
The InChI code for 2,4-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone is 1S/C16H12F2O3/c17-12-5-6-13(14(18)9-12)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2 .Scientific Research Applications
Photochemical Reactions and Synthesis
- The photochemical reactions of 1,3-dioxolanes, closely related to 2,4-Difluoro-4'-(1,3-dioxolan-2-YL)benzophenone, involve the abstraction of a hydrogen atom to yield intermediate cyclic acetal radicals. This process leads to the formation of various open ester compounds (Hartgerink et al., 1971).
- Another study demonstrates the synthesis of monoprotected 1,4-diketones via photoinduced alkylation of enones with 1,3-dioxolanes. This method offers an efficient route for synthesizing diketone compounds (Mosca et al., 2001).
Organic Synthesis and Chemical Modification
- The lithiation of 2-Aryl-2-(chloroaryl)-1,3-dioxolanes, which can be structurally compared to the compound , is used for synthesizing ortho-functionalized benzophenone derivatives. This method has implications for the selective formation of complex organic structures (Lukács et al., 2004).
Applications in Polymer Chemistry
- 1,3-dioxolanes have been used in the synthesis of fungicidal agents. The ketalization of benzophenones leads to compounds that exhibit high fungicidal activities, highlighting the potential of these compounds in agricultural chemistry (Talismanov & Popkov, 2007).
- In polymer science, 1,3-dioxolanes are used for the radical ring-opening polymerization to create polymers with specific properties, showcasing the versatility of these compounds in material sciences (Hiraguri & Endo, 1989).
Photochemistry and Photoinitiators
- A derivative of 1,3-benzodioxole, similar to the query compound, was found to act as a photoinitiator for free radical polymerization. This application is significant in the development of light-sensitive materials (Kumbaraci et al., 2012).
properties
IUPAC Name |
(2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2O3/c17-12-5-6-13(14(18)9-12)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLOOHTGHKUDKKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=CC=C(C=C2)C(=O)C3=C(C=C(C=C3)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00645137 |
Source
|
| Record name | (2,4-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898760-76-4 |
Source
|
| Record name | (2,4-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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